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Compound of Interest

Compound Name: Dehydropregnenolone acetate

Cat. No.: B193197 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Dehydropregnenolone acetate, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Dehydropregnenolone acetate is a steroid compound that requires careful handling and

disposal. While one Safety Data Sheet (SDS) indicates it is not classified as a "Hazardous

Chemical" under OSHA's Hazard Communication Standard (29 CFR 1910.1200), others

describe it as causing skin and eye irritation, and potential respiratory irritation[1][2]. Due to its

nature as a physiologically active substance, it must be handled with care.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of Dehydropregnenolone acetate waste

should occur in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Required Personal Protective Equipment:

Eye Protection: Safety glasses with side-shields or tightly fitting safety goggles[1][3].
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Hand Protection: Chemical-resistant gloves. Gloves must be inspected before use[1][3].

Body Protection: A lab coat or impervious clothing should be worn[1][3].

Respiratory Protection: For large quantities or where dust may be generated, a dust mask or

appropriate respirator is recommended[3].

Step-by-Step Disposal Procedure
The recommended procedure for the disposal of Dehydropregnenolone acetate is through a

licensed hazardous waste disposal company. In-laboratory neutralization or treatment is not

advised without specific, validated protocols, which are not readily available.

Waste Segregation:

Do not mix Dehydropregnenolone acetate waste with other chemical waste streams

unless compatibility is confirmed.

Keep solid and liquid waste forms separate[4].

It should be segregated from incompatible materials such as strong oxidizing agents[1][2].

Containerization:

Use only appropriate and clearly labeled containers for waste storage. Plastic is often

preferred for chemical waste[5].

Ensure containers are leak-proof and kept tightly sealed to prevent spills[4].

Original reagent bottles may be reused for waste collection, provided they are free of

incompatible residues.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Dehydropregnenolone acetate"), and an indication of the associated

hazards[6].
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The date of waste accumulation should also be included on the label[7].

Storage:

Store waste in a designated and secure satellite accumulation area[5][6].

The storage area should be away from heat sources and direct sunlight[7].

Ensure secondary containment, such as spill trays, is in place[4].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the chemical waste.

The primary disposal method for this compound is incineration in a facility equipped with

an afterburner and scrubber[1].

All disposal activities must comply with federal, state, and local regulations[1][2].

Quantitative Data Summary
Property Value Source

CAS Number 979-02-2 [1][2][3][8]

Molecular Formula C23H32O3 [1][3]

Molecular Weight 356.5 g/mol [1][3]

Appearance Crystalline powder [8]

Storage Class 11 - Combustible Solids

Experimental Protocols
No peer-reviewed and validated experimental protocols for the in-laboratory neutralization or

chemical degradation of Dehydropregnenolone acetate are available in the searched

literature. The standard and recommended procedure is disposal via a licensed hazardous

waste management company.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dehydropregnenolone acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b193197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Dehydropregnenolone Acetate Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid, Avoid Incompatibles)

3. Place in a Compatible,
Leak-Proof Container

4. Label Container Correctly
('Hazardous Waste', Chemical Name, Date)

5. Store in Designated
Satellite Accumulation Area

6. Contact Institutional EHS
for Waste Pickup

7. Professional Disposal
(e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dehydropregnenolone acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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